Cas no 4694-17-1 (5,5-dimethylcyclohex-2-en-1-one)
4694-17-1 structure
Product Name:5,5-dimethylcyclohex-2-en-1-one
CAS No:4694-17-1
MF:C8H12O
MW:124.180282592773
MDL:MFCD00182488
CID:330716
PubChem ID:138322
Update Time:2025-09-26
5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one,5,5-dimethyl-
- 5,5-DIMETHYLCYCLOHEX-2-EN-1-ONE
- 2-Cyclohexen-1-one,5,5-dimethyl
- 2-Cyclohexenone,5,5-dimethyl
- 5,5-dimethyl-2-cyclohexen-1-one
- 5,5-Dimethyl-2-cyclohexenone
- 5,5-dimethyl-cyclohex-2-en-1-one
- 5,5-dimethyl-cyclohex-2-ene-1-one
- 5,5-dimethyl-cyclohex-2-enone
- 5,5-dimethylcyclohex-2-en-one
- 5.5-Dimethylcyclohex-2-en-1-one
- 3,3-dimethyl-cyclohex-5-en-1-one
- 5,5-dimethylcyclo-hex-2-enone
- SCHEMBL318228
- A18801
- 2-Cyclohexen-1-one, 5,5-dimethyl-
- DTXSID80196990
- F12457
- EN300-112965
- 2-Cyclohexenone, 5,5-dimethyl-
- 4694-17-1
- 5,5-Dimethylcyclohex-2-enone
- CDDGRARTNILYAB-UHFFFAOYSA-N
- AKOS004120817
- 5,5-dimethylcyclohex-2-en-1-one
-
- MDL: MFCD00182488
- Inchi: 1S/C8H12O/c1-8(2)5-3-4-7(9)6-8/h3-4H,5-6H2,1-2H3
- InChI Key: CDDGRARTNILYAB-UHFFFAOYSA-N
- SMILES: O=C1C=CCC(C)(C)C1
Computed Properties
- Exact Mass: 124.08900
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 1.93170
5,5-dimethylcyclohex-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K59352-1g |
5,5-Dimethylcyclohex-2-en-1-one |
4694-17-1 | 95% | 1g |
$350 | 2024-06-09 | |
| eNovation Chemicals LLC | K59352-5g |
5,5-Dimethylcyclohex-2-en-1-one |
4694-17-1 | 95% | 5g |
$950 | 2024-06-09 | |
| eNovation Chemicals LLC | K59352-10g |
5,5-Dimethylcyclohex-2-en-1-one |
4694-17-1 | 95% | 10g |
$1125 | 2024-06-09 | |
| Enamine | EN300-112965-0.05g |
5,5-dimethylcyclohex-2-en-1-one |
4694-17-1 | 95% | 0.05g |
$78.0 | 2023-10-26 | |
| Enamine | EN300-112965-0.1g |
5,5-dimethylcyclohex-2-en-1-one |
4694-17-1 | 95% | 0.1g |
$115.0 | 2023-10-26 | |
| Enamine | EN300-112965-0.25g |
5,5-dimethylcyclohex-2-en-1-one |
4694-17-1 | 95% | 0.25g |
$164.0 | 2023-10-26 | |
| Enamine | EN300-112965-0.5g |
5,5-dimethylcyclohex-2-en-1-one |
4694-17-1 | 95% | 0.5g |
$258.0 | 2023-10-26 | |
| Enamine | EN300-112965-1.0g |
5,5-dimethylcyclohex-2-en-1-one |
4694-17-1 | 95% | 1g |
$332.0 | 2023-06-09 | |
| Enamine | EN300-112965-2.5g |
5,5-dimethylcyclohex-2-en-1-one |
4694-17-1 | 95% | 2.5g |
$546.0 | 2023-10-26 | |
| Enamine | EN300-112965-5.0g |
5,5-dimethylcyclohex-2-en-1-one |
4694-17-1 | 95% | 5g |
$902.0 | 2023-06-09 |
5,5-dimethylcyclohex-2-en-1-one Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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